2-methoxy-N-[3-(1-methyl-1H-pyrazol-4-yl)phenyl]acetamide

• IUPAC Name: 2-methoxy-N-[3-(1-methylpyrazol-4-yl)phenyl]acetamide
• InChI: InChI=1S/C13H15N3O2/c1-16-8-11(7-14-16)10-4-3-5-12(6-10)15-13(17)9-18-2/h3-8H,9H2,1-2H3,(H,15,17)
• InChI Key: LAAVNJUVSSYJRN-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C2=CC(=CC=C2)NC(=O)COC
• Molecular Formula: C13H15N3O2
• Molecular Weight: 245.28 g/mol

Description

“2-methoxy-N-[3-(1-methyl-1H-pyrazol-4-yl)phenyl]acetamide” is a complex organic compound. It contains a methoxy group (OCH3), a pyrazole ring (a five-membered ring with three carbon atoms and two nitrogen atoms), and an acetamide group (CH3CONH2). The presence of these functional groups suggests that this compound could have interesting chemical and biological properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the synthesis of the pyrazole ring, followed by the introduction of the methoxy and acetamide groups. The exact synthetic route would depend on the specific reagents and conditions used.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyrazole ring, with the methoxy and acetamide groups attached at specific positions. The exact structure would depend on the specific locations of these groups on the pyrazole ring.

Chemical Reactions Analysis

The chemical reactions of this compound would likely be influenced by the presence of the pyrazole ring, as well as the methoxy and acetamide groups. The pyrazole ring is a site of potential reactivity due to the presence of nitrogen atoms.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the presence of the pyrazole ring, as well as the methoxy and acetamide groups. For example, the methoxy group could increase the compound’s solubility in organic solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its specific biological target. Compounds containing a pyrazole ring are known to have a wide range of biological activities, including antibacterial, anti-inflammatory, and antitumor activities.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific structure and biological activity. As with any chemical compound, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve further exploration of its synthesis, as well as investigation of its biological activity. This could include testing the compound against various biological targets to determine its potential as a therapeutic agent.